Cas no 40438-64-0 (4-(Dicyclohexylphosphino)-N,N-dimethylaniline)

4-(Dicyclohexylphosphino)-N,N-dimethylaniline is a sterically hindered phosphine ligand with a dimethylaniline backbone, offering enhanced electron-donating properties and stability in transition metal catalysis. Its bulky dicyclohexylphosphino group promotes selective coordination, making it valuable in cross-coupling reactions and asymmetric synthesis. The ligand's air sensitivity is mitigated by its robust structure, ensuring reliable performance under inert conditions.
4-(Dicyclohexylphosphino)-N,N-dimethylaniline structure
40438-64-0 structure
Product Name:4-(Dicyclohexylphosphino)-N,N-dimethylaniline
CAS No:40438-64-0
MF:C20H32NP
MW:317.448546409607
MDL:MFCD11044859
CID:331770
PubChem ID:329761520
Update Time:2025-06-17

4-(Dicyclohexylphosphino)-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

    • 4-(Dicyclohexylphosphino)-N,N-dimethylaniline
    • Benzenamine,4-(dicyclohexylphosphino)-N,N-dimethyl-
    • DICYCLOHEXYL(4-(N,N-DIMETHYLAMINO)PHENYL)PHOSPHIN
    • Dicyclohexyl(4-(N,N-dimethylamino)phenyl)phosphine
    • AC1L3L63
    • ACMC-20ala9
    • AG-F-43383
    • dicyclohexyl(4-dimethylaminophenyl)phosphine
    • SC11171
    • p-(Dicyclohexylphosphenyl)-N,N-dimethylaniline
    • AMY11722
    • Benzenamine, 4-(dicyclohexylphosphino)-N,N-dimethyl-
    • Dicyclohexyl(4-(N,N-dimethylamino)phenyl)phosphine, 95%
    • 4-dicyclohexylphosphanyl-N,N-dimethylaniline
    • CS-W016716
    • MFCD11044859
    • D85675
    • A873338
    • 40438-64-0
    • DTXSID40193460
    • SCHEMBL14742456
    • Dicyclohexyl(4-(N,N-diMethylaMino)phenyl)phosphine,95%
    • 4-(DICYCLOHEXYLPHOSPHANYL)-N,N-DIMETHYLANILINE
    • MDL: MFCD11044859
    • Inchi: 1S/C20H32NP/c1-21(2)17-13-15-20(16-14-17)22(18-9-5-3-6-10-18)19-11-7-4-8-12-19/h13-16,18-19H,3-12H2,1-2H3
    • InChI Key: RKUHKZXJHGGGSK-UHFFFAOYSA-N
    • SMILES: P(C1C=CC(=CC=1)N(C)C)(C1CCCCC1)C1CCCCC1

Computed Properties

  • Exact Mass: 317.22746
  • Monoisotopic Mass: 317.227
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 3.2A^2

Experimental Properties

  • Melting Point: 103-108 °C
  • Boiling Point: 446.5°Cat760mmHg
  • Flash Point: 223.8°C
  • Solubility: Insuluble (2.7E-4 g/L) (25 ºC),
  • PSA: 3.24
  • LogP: 5.52520

4-(Dicyclohexylphosphino)-N,N-dimethylaniline Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335-H413
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26
  • Hazardous Material Identification: Xi
  • Risk Phrases:36/37/38

4-(Dicyclohexylphosphino)-N,N-dimethylaniline Pricemore >>

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